![molecular formula C6H6N2OS B3321021 Imidazo[2,1-b]thiazol-5-ylmethanol CAS No. 130182-37-5](/img/structure/B3321021.png)
Imidazo[2,1-b]thiazol-5-ylmethanol
Overview
Description
Imidazo[2,1-b]thiazol-5-ylmethanol is a compound that belongs to the class of imidazothiazoles . Thiazoles, including imidazothiazoles, are heterocyclic organic compounds that have a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms . They have been found in many potent biologically active compounds, such as antimicrobial, antifungal, antiretroviral, and antineoplastic drugs .
Synthesis Analysis
Imidazothiazoles have been the subject of extensive research due to their potential as effective molecular scaffolds for synthetic, structural, and biomedical research . There are five known types of imidazothiazoles, formed based on all possible combinations of joining the thiazole and imidazole rings . Imidazo[2,1-b]thiazoles are the most studied among these .Molecular Structure Analysis
The molecular weight of this compound is 154.19 . The InChI code for this compound is 1S/C6H6N2OS/c9-4-5-3-7-6-8 (5)1-2-10-6/h1-3,9H,4H2 .Future Directions
Thiazoles, including imidazothiazoles, have been the subject of extensive research due to their potential as effective molecular scaffolds for synthetic, structural, and biomedical research . Future research may continue to explore the synthesis, properties, and potential applications of these compounds.
Mechanism of Action
Target of Action
Imidazo[2,1-b]thiazol-5-ylmethanol, also known as imidazo[2,1-b][1,3]thiazol-5-ylmethanol, is a compound that has been studied for its potential anticancer activities . The primary targets of this compound are cancer cells, specifically colorectal adenocarcinoma (HT-29), lung carcinoma (A-549), and breast adenocarcinoma (MCF-7) cells .
Mode of Action
The compound interacts with its targets by inducing cytotoxicity . This cytotoxic ability is tested using XTT tests, which measure the metabolic activity of cells and thus their viability . The compound’s interaction with its targets results in changes such as mitochondrial membrane depolarization and multicaspase activation, leading to apoptosis or programmed cell death .
Biochemical Pathways
The induction of apoptosis suggests that it may affect pathways related to cell survival and death
Pharmacokinetics
The compound’s cytotoxic effects on cancer cells suggest that it is able to reach its targets effectively
Result of Action
The result of the compound’s action is the induction of apoptosis in cancer cells . This is evidenced by the observed mitochondrial membrane depolarization and multicaspase activation in treated cells . The compound exhibits higher cytotoxic activity on cancer cells than on normal cells, suggesting a degree of selectivity .
Biochemical Analysis
Cellular Effects
Some studies suggest that it may have cytotoxic effects on certain cancer cell lines . It is also suggested that it may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is suggested that it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is currently lacking .
Dosage Effects in Animal Models
The effects of Imidazo[2,1-b]thiazol-5-ylmethanol at different dosages in animal models have not been extensively studied. Therefore, information on any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses, is currently unavailable .
Metabolic Pathways
It is not clear which enzymes or cofactors it interacts with, or whether it has any effects on metabolic flux or metabolite levels .
Properties
IUPAC Name |
imidazo[2,1-b][1,3]thiazol-5-ylmethanol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2OS/c9-4-5-3-7-6-8(5)1-2-10-6/h1-3,9H,4H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CGNHKTWBASPCLB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC2=NC=C(N21)CO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301300072 |
Source
|
| Record name | Imidazo[2,1-b]thiazole-5-methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301300072 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
130182-37-5 |
Source
|
| Record name | Imidazo[2,1-b]thiazole-5-methanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=130182-37-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Imidazo[2,1-b]thiazole-5-methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301300072 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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